2-(diethylamino)-N-[2-[[2-(diethylamino)acetyl]amino]-6,12-diphenylbenzo[c][1,5]benzodiazocin-8-yl]acetamide
2-(diethylamino)-N-[2-[[2-(diethylamino)acetyl]amino]-6,12-diphenylbenzo[c][1,5]benzodiazocin-8-yl]acetamide
Brand Name:
Vulcanchem
CAS No.:
130189-72-9
VCID:
VC0187760
InChI:
InChI=1S/C38H42N6O2/c1-5-43(6-2)25-35(45)39-29-19-21-33-31(23-29)37(27-15-11-9-12-16-27)42-34-22-20-30(40-36(46)26-44(7-3)8-4)24-32(34)38(41-33)28-17-13-10-14-18-28/h9-24H,5-8,25-26H2,1-4H3,(H,39,45)(H,40,46)/b37-31-,38-32-,41-33?,41-38?,42-34?,42-37?
SMILES:
CCN(CC)CC(=O)NC1=CC2=C(N=C3C=CC(=CC3=C(N=C2C=C1)C4=CC=CC=C4)NC(=O)CN(CC)CC)C5=CC=CC=C5
Molecular Formula:
C38H42N6O2
Molecular Weight:
614.8 g/mol
2-(diethylamino)-N-[2-[[2-(diethylamino)acetyl]amino]-6,12-diphenylbenzo[c][1,5]benzodiazocin-8-yl]acetamide
CAS No.: 130189-72-9
Main Products
VCID: VC0187760
Molecular Formula: C38H42N6O2
Molecular Weight: 614.8 g/mol
CAS No. | 130189-72-9 |
---|---|
Product Name | 2-(diethylamino)-N-[2-[[2-(diethylamino)acetyl]amino]-6,12-diphenylbenzo[c][1,5]benzodiazocin-8-yl]acetamide |
Molecular Formula | C38H42N6O2 |
Molecular Weight | 614.8 g/mol |
IUPAC Name | 2-(diethylamino)-N-[(6Z,12Z)-2-[[2-(diethylamino)acetyl]amino]-6,12-diphenylbenzo[c][1,5]benzodiazocin-8-yl]acetamide |
Standard InChI | InChI=1S/C38H42N6O2/c1-5-43(6-2)25-35(45)39-29-19-21-33-31(23-29)37(27-15-11-9-12-16-27)42-34-22-20-30(40-36(46)26-44(7-3)8-4)24-32(34)38(41-33)28-17-13-10-14-18-28/h9-24H,5-8,25-26H2,1-4H3,(H,39,45)(H,40,46)/b37-31-,38-32-,41-33?,41-38?,42-34?,42-37? |
Standard InChIKey | LAUZCPKQBUPOML-UHFFFAOYSA-N |
Isomeric SMILES | CCN(CC(=O)NC1=C/C/2=C(/N=C3/C(=C(\N=C2C=C1)/C4=CC=CC=C4)/C=C(C=C3)NC(=O)CN(CC)CC)\C5=CC=CC=C5)CC |
SMILES | CCN(CC)CC(=O)NC1=CC2=C(N=C3C=CC(=CC3=C(N=C2C=C1)C4=CC=CC=C4)NC(=O)CN(CC)CC)C5=CC=CC=C5 |
Canonical SMILES | CCN(CC)CC(=O)NC1=CC2=C(N=C3C=CC(=CC3=C(N=C2C=C1)C4=CC=CC=C4)NC(=O)CN(CC)CC)C5=CC=CC=C5 |
PubChem Compound | 5747737 |
Last Modified | Nov 11 2021 |
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